2-(Dimethylamino)-2-(4-methoxyphenyl)acetonitrile
Overview
Description
2-(Dimethylamino)-2-(4-methoxyphenyl)acetonitrile (DMAPA) is an organic compound with the molecular formula C9H13NO2. It is a colorless, volatile liquid with a sweet, phenolic odor. DMAPA is used in a variety of applications, including as a reagent in organic synthesis and as a building block for pharmaceuticals. DMAPA is also used in laboratory experiments, as it is a useful intermediate in many organic reactions.
Scientific Research Applications
Photochemical Applications
Photolytic Synthesis of Heterocycles : Research by Guizzardi et al. (2000) demonstrates the photolysis of 4-chloro-N,N-dimethylaniline in acetonitrile, leading to the smooth synthesis of 2-(4-N,N-dimethylaminophenyl) heterocycles like furans, pyrroles, and thiophenes. This showcases its potential in the photochemical preparation of important chemical structures (Guizzardi et al., 2000).
Photo-Physical Effects : A study by Chemek et al. (2021) highlights the photophysical effects of inserting the dimethyl-amine moiety on oligophenylene (OMPA). This alteration led to notable shifts in absorption and photoluminescence spectra, indicating its significance in understanding and manipulating the photo-physical properties of organic compounds (Chemek et al., 2021).
Synthesis and Chemical Reactions
Aniline Synthesis : The work of Fagnoni et al. (1999) details the synthesis of aryl- and alkylanilines through the irradiation of haloanilines in acetonitrile. This method offers a novel approach for the synthesis of these compounds, which are crucial in various chemical industries (Fagnoni, Mella, & Albini, 1999).
Chalcogenoxanthen-9-ones Synthesis : Valle et al. (2005) achieved high yields of 2,7-bis-N,N-dimethylaminochalcogenoxanthen-9-ones through electrophilic cyclization, indicating its role in creating complex organic structures with potential applications in material science (Valle, Donnelly, Holt, & Detty, 2005).
Electronic and Optical Properties
- Excited State Dynamics : Song et al. (2018) explored the excited-state properties of 4-(dimethylamino)methoxychalcones and their derivatives. Their study reveals how solvent polarity influences the photophysical parameters, essential for designing materials with specific optical properties (Song et al., 2018).
Miscellaneous Applications
Macromonomer Synthesis : Boyer et al. (2004) reported the synthesis of a new macromonomer from 2-(dimethylamino)ethyl methacrylate, illustrating its potential in polymer science and material engineering (Boyer, Boutevin, Robin, & Boutevin, 2004).
Anionic Cyclization : Research by Zdrojewski et al. (2009) demonstrated the anionic cyclization of acetonitriles under phase-transfer conditions, contributing to the field of organic synthesis and potentially impacting the pharmaceutical industry (Zdrojewski, Musielak, & Jończyk, 2009).
Properties
IUPAC Name |
2-(dimethylamino)-2-(4-methoxyphenyl)acetonitrile |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H14N2O/c1-13(2)11(8-12)9-4-6-10(14-3)7-5-9/h4-7,11H,1-3H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VJYSDMGMWKNVFC-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C(C#N)C1=CC=C(C=C1)OC |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H14N2O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID101247410 |
Source
|
| Record name | α-(Dimethylamino)-4-methoxybenzeneacetonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID101247410 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
190.24 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
15190-05-3 |
Source
|
| Record name | α-(Dimethylamino)-4-methoxybenzeneacetonitrile | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=15190-05-3 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | α-(Dimethylamino)-4-methoxybenzeneacetonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID101247410 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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